6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-(6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C16H18N6O/c1-10-3-4-14(23)22(20-10)8-12-6-21(7-12)16-15-13(17-9-18-16)5-11(2)19-15/h3-5,9,12,19H,6-8H2,1-2H3
• InChI Key: XMYLGWVMIPPXCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C3=NC=NC4=C3NC(=C4)C
• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol

Description

The compound “6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one” is a derivative of pyrrolopyrazine. Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

Pyrrolopyrazine derivatives can be synthesized through various routes, including cyclization, ring annulation, cycloaddition, and direct C-H arylation. A series of uniquely functionalized 2,3,-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives were synthesized in one to two steps by utilizing a post-Ugi modification strategy.

Molecular Structure Analysis

The molecular structure of pyrrolopyrazine includes a pyrrole ring and a pyrazine ring. The exact molecular structure of “6-methyl-2-[(1-{6-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}azetidin-3-yl)methyl]-2,3-dihydropyridazin-3-one” is not explicitly mentioned in the search results.

Scientific Research Applications

Antimicrobial Activity

• Pyrrolopyrazine derivatives have demonstrated significant antimicrobial effects. These compounds exhibit activity against bacteria, fungi, and viruses. .

Antiviral Potential

• .

Drug Discovery Scaffold

• .

Apoptosis Modulation

• Apoptosis, a regulated cellular death mechanism, impacts both physiological and pathological conditions. .

Future Directions

The future directions for research on pyrrolopyrazine derivatives could involve further exploration of their biological activities and mechanisms of action. Additionally, more research could be conducted on the synthesis methods and structure-activity relationship (SAR) of these compounds.

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and has been identified as a promising target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal progression of the cell cycle, leading to a halt in cell division .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, specifically the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the cell from dividing and potentially leading to cell death . The downstream effects of this disruption can vary depending on the specific characteristics of the cell, but they often include apoptosis, or programmed cell death .

Pharmacokinetics

Most of the synthesized compounds were predicted to have good pharmacokinetics properties in a theoretical kinetic study . The compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties would need to be studied in more detail to fully understand their impact on the compound’s bioavailability.

Result of Action

The primary result of the compound’s action is the inhibition of cell division, which can lead to cell death . This can have a significant impact on the growth of cancer cells, making the compound a potential candidate for cancer treatment .